Cas no 1157518-76-7 (Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]-)

• Product Name: Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]-
• CAS No: 1157518-76-7
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 5166944
• Update Time: 2025-11-01

Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• {2-[(1,2,3-thiadiazol-4-ylmethyl)amino]phenyl}methanol
• (2-(((1,2,3-Thiadiazol-4-yl)methyl)amino)phenyl)methanol
• (2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}phenyl)methanol
• Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]-

• Inchi： 1S/C10H11N3OS/c14-6-8-3-1-2-4-10(8)11-5-9-7-15-13-12-9/h1-4,7,11,14H,5-6H2
• InChI Key： PMEIMLLRNZSEOZ-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC=CC=2CO)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]-

Research Update on Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]- (CAS: 1157518-76-7)

Recent studies on the compound Benzenemethanol, 2-[(1,2,3-thiadiazol-4-ylmethyl)amino]- (CAS: 1157518-76-7) have highlighted its potential as a versatile scaffold in medicinal chemistry and drug discovery. This thiadiazole-containing derivative has garnered attention due to its unique structural features, which enable interactions with various biological targets. The presence of both the thiadiazole ring and the benzenemethanol moiety in this compound suggests possible applications in antimicrobial, anticancer, and anti-inflammatory therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action against bacterial pathogens. Researchers found that the thiadiazole component interferes with bacterial quorum sensing pathways, while the benzenemethanol group enhances membrane permeability. This dual mechanism makes 1157518-76-7 particularly effective against drug-resistant strains of Staphylococcus aureus, with MIC values ranging from 2-8 μg/mL depending on the bacterial strain.

In oncology research, preliminary in vitro studies have demonstrated promising results against several cancer cell lines. The compound appears to induce apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. Molecular docking simulations suggest strong binding affinity to Bcl-2 family proteins, which may explain its pro-apoptotic effects. However, further in vivo studies are needed to validate these findings and assess potential toxicity.

The synthetic pathway for 1157518-76-7 has been optimized in recent work, with new protocols achieving yields above 85% while reducing hazardous byproducts. A 2024 patent application describes a novel one-pot synthesis method that significantly improves the scalability of production. This advancement could facilitate larger-scale biological testing and potential clinical development.

Current challenges in the development of this compound include improving its pharmacokinetic properties, particularly its oral bioavailability. Several research groups are investigating prodrug strategies and formulation approaches to address these limitations. The compound's logP value of 2.3 suggests moderate lipophilicity, which may require optimization for optimal tissue distribution.

Future research directions for 1157518-76-7 include structure-activity relationship studies to identify more potent analogs, as well as combination therapy approaches with existing antimicrobial or anticancer agents. The compound's unique chemical structure continues to make it an interesting subject for both basic research and potential therapeutic development in the chemical biology and pharmaceutical fields.